dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate

• Molecular Formula: C15H17N3O5S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: dimethyl 5-[(1-ethylpyrazole-3-carbonyl)amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C15H17N3O5S/c1-5-18-7-6-9(17-18)12(19)16-13-10(14(20)22-3)8(2)11(24-13)15(21)23-4/h6-7H,5H2,1-4H3,(H,16,19)
• InChI Key: DHVGVJDPVRKHKB-UHFFFAOYSA-N
• SMILES: CCN1C=CC(=N1)C(=O)NC2=C(C(=C(S2)C(=O)OC)C)C(=O)OC

Description

Dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate, also known as DMPT, is a chemical compound that has recently gained attention in the scientific community. DMPT is a synthetic analog of methionine, an essential amino acid that plays a crucial role in protein synthesis and other metabolic processes in living organisms. DMPT has been found to have a range of potential applications in scientific research, particularly in the fields of animal nutrition, aquaculture, and environmental science.

Mechanism of Action

The mechanism of action of dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate is not fully understood, but it is believed to act as a methionine analog and a potent activator of the mammalian target of rapamycin (mTOR) signaling pathway. This pathway plays a critical role in regulating cell growth, proliferation, and metabolism. This compound has also been shown to increase the expression of genes involved in protein synthesis and energy metabolism.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects in animals and humans. In animal studies, this compound has been shown to increase the levels of methionine in blood plasma and tissues, indicating that it is absorbed and metabolized in vivo. This compound has also been found to increase the activity of digestive enzymes and improve the absorption of nutrients in the gut. In humans, this compound has been found to have potential applications in the treatment of certain metabolic disorders, such as homocystinuria, which is characterized by elevated levels of homocysteine in the blood.

Advantages and Limitations for Lab Experiments

Dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate has several advantages as a research tool, including its ability to improve feed efficiency and promote growth in animals, its potential applications in the treatment of metabolic disorders, and its use as a biomarker in environmental science. However, there are also some limitations to its use, including the potential for toxicity at high doses, the need for further research to fully understand its mechanism of action, and the lack of standardized methods for its measurement in biological samples.

Future Directions

There are several potential future directions for research on dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate, including further studies on its mechanism of action, its potential applications in the treatment of metabolic disorders, and its use as a biomarker in environmental science. Other areas of potential research include the development of new methods for synthesizing this compound, the optimization of its dosing and administration in animal and human studies, and the exploration of its potential applications in other fields, such as cancer research and drug development. Overall, this compound represents a promising area of research with a range of potential applications in science and medicine.

Synthesis Methods

Dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate can be synthesized by several methods, including the reaction of 3-methylthiophene-2,4-dicarboxylic acid with ethyl chloroformate and 1-ethyl-3-methylpyrazole-4-carboxamide in the presence of a base. The resulting product is then treated with dimethyl sulfate to yield this compound. Other methods of synthesis include the reaction of 3-methylthiophene-2,4-dicarboxylic acid with ethyl chloroformate and 1-ethyl-3-methylimidazole, or with ethyl chloroformate and 1-ethyl-3-methylpyrazole.

Scientific Research Applications

Dimethyl 5-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-3-methylthiophene-2,4-dicarboxylate has been found to have a range of potential applications in scientific research. In animal nutrition, this compound has been shown to improve feed efficiency and promote growth in poultry and swine. In aquaculture, this compound has been found to increase the growth rate and survival rate of fish and shrimp. In environmental science, this compound has been used as a biomarker to monitor the levels of methionine in soil and water samples.